Cas no 2228762-19-2 (2,3-dihydro-1H-indene-4-carboximidamide)

• Product Name: 2,3-dihydro-1H-indene-4-carboximidamide
• CAS No: 2228762-19-2
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 6428551
• PubChem ID: 123188566
• Update Time: 2025-08-02

2,3-dihydro-1H-indene-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-indene-4-carboximidamide
• EN300-1746742
• 2228762-19-2
• 1H-Indene-4-carboximidamide, 2,3-dihydro-

• Inchi： 1S/C10H12N2/c11-10(12)9-6-2-4-7-3-1-5-8(7)9/h2,4,6H,1,3,5H2,(H3,11,12)
• InChI Key： DBTGIPUNAXLNQN-UHFFFAOYSA-N
• SMILES： C1C2=C(C(C(N)=N)=CC=C2)CC1

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 302.9±52.0 °C(Predicted)
• pka: 12.17±0.20(Predicted)

Additional information on 2,3-dihydro-1H-indene-4-carboximidamide

2,3-Dihydro-1H-indene-4-carboximidamide (CAS No. 2228762-19-2): A Comprehensive Overview of Its Properties and Applications

The compound 2,3-dihydro-1H-indene-4-carboximidamide (CAS No. 2228762-19-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, this compound serves as a valuable intermediate in the synthesis of bioactive molecules. The indene core, combined with the carboximidamide functional group, offers versatile reactivity, making it a focal point for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 2,3-dihydro-1H-indene-4-carboximidamide has surged due to their potential in treating metabolic disorders and inflammatory diseases. Researchers are particularly interested in its role as a precursor for kinase inhibitors and GPCR modulators, which are hot topics in precision medicine. The compound's molecular weight and logP values align well with Lipinski's Rule of Five, enhancing its drug-likeness profile.

The synthesis of CAS No. 2228762-19-2 typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques like HPLC purification and NMR characterization ensure high purity (>98%), meeting the stringent requirements of pharmaceutical intermediates. Its stability under ambient conditions further bolsters its utility in industrial-scale production.

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Environmental and regulatory compliance is another critical aspect. While 2,3-dihydro-1H-indene-4-carboximidamide is not classified as hazardous, proper storage conditions (e.g., desiccated, at 2–8°C) are recommended to maintain its integrity. The compound's safety data sheet (SDS) provides detailed handling protocols, aligning with REACH and GMP standards.

Future prospects for this compound include explorations in green chemistry and catalysis, where its scaffold could reduce synthetic steps. Collaborations between academia and biotech firms are expected to unlock novel applications, particularly in neurodegenerative disease research—a trending topic in 2024.